N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H13BrN2O2/c1-10-15(13-7-2-3-8-14(13)19-10)16(21)17(22)20-12-6-4-5-11(18)9-12/h2-9,19H,1H3,(H,20,22)
• InChI Key: JLPGBXHSEYQHAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol

Description

N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as BRP-7, is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields of research. This compound is a synthetic derivative of indole-2-carboxylic acid, and its unique chemical structure makes it a promising candidate for further study.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural analysis of halogenated acetamide derivatives, emphasizing their potential in various applications, including medicinal chemistry. For instance, halogenated N,2-diarylacetamides have been structurally characterized to understand their molecular conformations and supramolecular assembly, providing insights into how similar compounds could interact with biological targets (Nayak et al., 2014).

Antimicrobial and Antituberculosis Activity

Several studies have highlighted the antimicrobial and antituberculosis potential of halogenated acetamide derivatives. The synthesis of novel compounds and their evaluation against various pathogenic microorganisms suggest that these derivatives, including those structurally related to N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, could serve as promising leads for developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anticancer Activity

Research into novel bromophenol derivatives containing indolin-2-one moiety indicates potential anticancer activities. Such compounds have been shown to induce cell cycle arrest and apoptosis in cancer cells through various pathways, including the ROS-mediated PI3K/Akt and the MAPK signaling pathway. These findings suggest that N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide could also possess anticancer properties, warranting further investigation (Guo et al., 2018).

Antidiabetic Agents

Studies on new indole-based hybrid oxadiazole scaffolds with N-substituted acetamides have demonstrated potent anti-diabetic agents, indicating that similar structural derivatives, including N-(3-bromophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, might have applications in diabetes management and treatment (Nazir et al., 2018).